Cas no 61251-81-8 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(1-oxohexadecyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(1-oxohexadecyl)-
• CAS No: 61251-81-8
• MF: C₂₀H₃₃FN₂O₃
• MW: 368.48602938652
• CID: 487081
• PubChem ID: 20352210
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(1-oxohexadecyl)-
• 5-fluoro-1-hexadecanoylpyrimidine-2,4-dione
• DTXSID30605840
• 1-N-palmitoyl-5-fluorouracil
• HJAGLRPKKXNJRK-UHFFFAOYSA-N
• 61251-81-8
• SCHEMBL11626192
• 5-Fluoro-1-hexadecanoylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C20H33FN2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(24)23-16-17(21)19(25)22-20(23)26/h16H,2-15H2,1H3,(H,22,25,26)
• InChI Key： HJAGLRPKKXNJRK-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C(CCCCCCCCCCCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 368.24769
• Monoisotopic Mass: 368.24752108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48